14,15-Dehydro Flurandrenolide

• Molecular Formula: C₂₄H₃₁FO₆
• Molecular Weight: 434.5
• Synonyms: (2S,6aR,6bS,7S,8aS,8bS,11aR,12bR)-2-Fluoro-8b-(2-hydroxyacetyl)-6a,7,8a,10,10,12b-hexamethyl-5,6,6a,6b,7,8,8a,8b,11a,12b-decahydro-1H-naphtho[2’,1’:4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one

Description

14,15-Dehydro Flurandrenolide is a synthetic corticosteroid derivative structurally related to Flurandrenolide, a topical anti-inflammatory agent. Flurandrenolide (CAS 1524-88-5) is widely used in dermatology for its glucocorticoid receptor agonism, reducing inflammation, itching, and erythema in conditions like eczema and psoriasis . The "14,15-dehydro" modification introduces a double bond between carbons 14 and 15 of the steroid backbone, altering its pharmacokinetic and pharmacodynamic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key differences between 14,15-Dehydro Flurandrenolide and structurally related corticosteroids based on available evidence:

Compound	Structural Feature	Formulations ()	Key Functional Groups ()
This compound	14,15 double bond modification	Not explicitly listed	Fluorinated C21 corticosteroid
Flurandrenolide	Saturated 14,15 bond	Cream 0.05%, Lotion 0.05%	Hydroxyl, ketone, fluorinated
Triamcinolone Acetonide	16,17 acetonide ring	Cream, ointment (not in evidence)	Acetonide, fluorinated
Hydrocortisone	No fluorination, saturated backbone	Multiple topical forms	Hydroxyl, ketone

Key Observations

Potency and Metabolism: Fluorination (as seen in Flurandrenolide and its derivatives) typically enhances glucocorticoid receptor binding and reduces mineralocorticoid activity compared to non-fluorinated steroids like hydrocortisone .

Clinical Use: Flurandrenolide is formulated as a 0.05% cream and lotion for moderate inflammatory skin conditions .

Safety Profile: Fluorinated corticosteroids like Flurandrenolide carry a higher risk of skin atrophy and systemic absorption compared to non-fluorinated agents . The dehydro variant’s safety profile remains uncharacterized in the provided sources.